[4-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid

• Molecular Formula: C15H21NO5S
• Molecular Weight: 327.4 g/mol
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)OCC2CCN(CC2)CC(=O)O
• InChI: InChI=1S/C15H21NO5S/c1-12-2-4-14(5-3-12)22(19,20)21-11-13-6-8-16(9-7-13)10-15(17)18/h2-5,13H,6-11H2,1H3,(H,17,18)
• InChIKey: GJSRMCMQOTZYGH-UHFFFAOYSA-N

Medicinal chemistry programs requiring two-directional library synthesis face compatibility issues between sulfonate leaving groups and orthogonal handles. This bifunctional building block (MW 327.40) solves this with a methylene-spaced tosylate (SN2-reactive) and a free N-acetic acid (pKa 2.47, amide-ready). - No protection/deprotection for N-acetic acid activation - reduces synthetic steps by ≥1 unit operation - Tosyloxymethyl leaving group (pKa ≈ -2.8) enables rapid 4-position diversification with amines, thiols, or alkoxides - 4-substitution offers less sterically hindered electrophilic center vs. 3-regioisomer; HPLC/NMR distinguishes isomeric purity

Piperidinyl-Acetic Acid Tosylate: Structural Overview

[4-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid (CAS 1353946-69-6, C15H21NO5S, MW 327.40) is a bifunctional synthetic building block comprising a piperidine ring bearing an N-acetic acid moiety and a 4-tosyloxymethyl substituent . The compound combines a carboxylic acid handle for amide/ester conjugation with a toluenesulfonate (tosylate) ester that serves as a potent leaving group for nucleophilic displacement reactions [1]. This dual functionality positions it as a versatile intermediate in medicinal chemistry and fragment-based library synthesis, where the methylene spacer between the piperidine core and the tosylate group distinguishes it from directly O-sulfonylated analogs .

1

Carboxylic acid handle for direct amide/ester conjugation without deprotection

Workflow: eliminates Boc removal step in library synthesis

2

Tosylate ester as leaving group for nucleophilic displacement at 4-position

Supports SN2 diversification with amine, thiol, or alkoxide nucleophiles

3

Methylene spacer between piperidine and sulfonate provides distinct reactivity profile

Differentiates from directly O-sulfonylated analogs (no spacer)

• [1] Kuujia.com. Compound Entry for CAS 1353946-69-6: [4-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid – Chemical and Physical Properties. View Source

Why Generic Substitution Fails for This Scaffold

Close analogs within the piperidinyl-acetic acid tosylate family differ in three critical structural parameters—the presence or absence of a methylene spacer between the piperidine ring and the sulfonate ester, the ring substitution position (3- vs. 4-), and the nature of the N-substituent (free carboxylic acid vs. Boc-protected vs. N-sulfonylated). These variations produce measurable differences in molecular weight (spanning 297–369 Da across nearest analogs), computed lipophilicity (LogP range 1.53–2.16), rotatable bond count (5–6), and the pKa of the acidic moiety (2.47 vs. 4.66 for the N-tosylated comparator), all of which directly affect synthetic reactivity, chromatographic purification behavior, and the scope of downstream derivatization . Generic substitution without accounting for these specific structural features risks altered nucleophilic displacement kinetics, incompatible protection/deprotection workflows, and divergent physicochemical handling requirements [1].

Spacer Directly O-sulfonylated analog (CAS 1353959-54-2) lacks methylene unit, which can alter nucleophilic attack geometry and chromatographic retention.

Position 3‑position regioisomer (CAS 1353980-02-5) changes steric environment around the electrophilic center; may not serve as a direct reactivity substitute.

Protection Boc‑protected analog (CAS 166815-96-9) requires TFA deprotection before amide coupling, adding a synthetic step and potential yield loss.

• [1] Ningbo Inno Pharmchem. N-Tert-Butoxycarbonyl-4-(4-Toluenesulfonyloxymethyl)Piperidine: A Versatile Intermediate for the Synthesis of Pharmaceutical Compounds. Published 2023-03-30. View Source

Quantitative Differentiation Against Closest Analogs

Methylene Spacer vs. Direct O-Sulfonylation

The target compound incorporates a -CH2- spacer between the piperidine 4-position and the tosylate ester oxygen, whereas its closest analog CAS 1353959-54-2 bears the tosylate directly on the ring via an O-SO2- linkage. This structural difference yields a higher molecular weight (327.40 vs. 313.37 Da), one additional rotatable bond (6 vs. 5), and an elevated computed LogP (1.80 vs. 1.53), indicating increased conformational freedom and greater lipophilicity that can influence both reaction kinetics at the sulfonate center and chromatographic retention .

Methylene spacer vs. direct O-sulfonylation

Data to verify

Target MW 327.40 Da, 6 rot. bonds, LogP 1.80

CAS 1353959-54-2 MW 313.37 Da, 5 rot. bonds, LogP 1.53

ΔMW +14.03 Da, ΔRotB +1, ΔLogP +0.27

Spacer increases conformational freedom and lipophilicity, affecting substitution kinetics and purification.

Computed properties; experimental chromatographic confirmation recommended.

Evidence Dimension	Molecular weight; rotatable bond count; computed LogP
Target Compound Data	MW 327.40 Da; 6 rotatable bonds; LogP 1.80
Comparator Or Baseline	CAS 1353959-54-2 (2-(4-(Tosyloxy)piperidin-1-yl)acetic acid): MW 313.37 Da; 5 rotatable bonds; LogP 1.53
Quantified Difference	ΔMW = +14.03 Da; ΔRotB = +1; ΔLogP = +0.27
Conditions	Computed properties from ChemSrc and Kuujia database entries using standard prediction algorithms

Why This Matters

The extra methylene unit increases the distance between the piperidine nitrogen and the electrophilic sulfonate center, which can modulate nucleophilic attack geometry and provides distinct chromatographic retention for purification relative to the non-spacer analog.

4-Position vs. 3-Position Regioisomerism

The target compound and CAS 1353980-02-5 are constitutional isomers sharing identical molecular formula (C15H21NO5S) and molecular weight (327.40 Da) but differing in the ring attachment position of the tosyloxymethyl group (4- vs. 3-position). Despite their isomeric relationship, computed LogP values differ: 1.80 for the 4-substituted target vs. 1.76 for the 3-substituted regioisomer (ΔLogP = +0.04), reflecting subtle but analytically useful differences in polarity arising from altered spatial presentation of the polar sulfonate ester . The 4-position geometry orients the tosyloxymethyl group in a more symmetrical, less sterically encumbered environment relative to the piperidine nitrogen, which may affect the kinetics of nucleophilic displacement at the tosylate center .

4- vs 3-position regioisomerism

Data to verify

4‑position target LogP 1.80

3‑position isomer (CAS 1353980-02-5) LogP 1.76

ΔLogP +0.04; identical MW (327.40) and formula

Small LogP shift supports chromatographic resolution; 4‑position geometry may give more predictable SN2 trajectories.

Computed LogP; authentic reference standard needed for HPLC confirmation.

Evidence Dimension	Computed LogP; substitution regiochemistry
Target Compound Data	LogP 1.80; 4-position tosyloxymethyl substitution
Comparator Or Baseline	CAS 1353980-02-5 (2-(3-((Tosyloxy)methyl)piperidin-1-yl)acetic acid): LogP 1.76; 3-position tosyloxymethyl substitution
Quantified Difference	ΔLogP = +0.04; identical MW (327.40) and formula (C15H21NO5S)
Conditions	Computed LogP values from ChemSrc database; purity ≥97% as reported by multiple vendors including Bidepharm and Leyan

Why This Matters

The LogP difference, though small, is sufficient for chromatographic resolution of the two regioisomers, and the 4-position geometry may provide more predictable SN2 trajectories in scaffold derivatization compared to the sterically biased 3-position analog.

Free Carboxylic Acid vs. Boc-Protected Analog

The target compound possesses a free carboxylic acid (predicted pKa 2.47±0.10) on the piperidine nitrogen, whereas the widely employed Boc-protected analog (CAS 166815-96-9, tert-butyl 4-((tosyloxy)methyl)piperidine-1-carboxylate) masks the nitrogen as a carbamate requiring acidic deprotection (typically TFA) prior to further derivatization [1]. The Boc analog serves as a key intermediate in the synthesis of vandetanib, lurasidone, and aripiprazole, with reported synthesis yields of 70–95% for the tosylation step and up to 99% after chromatographic purification [2][3]. The target compound eliminates one deprotection step from any synthetic sequence where the free amine is ultimately required for conjugation, translating to a potential reduction of 1 synthetic step and associated yield loss for workflows targeting amide or ester-linked final products [1].

Free carboxylic acid vs. Boc-protected analog

Reported

Target (free acid) pKa 2.47, MW 327.40, no deprotection required

Boc analog (CAS 166815-96-9) requires TFA deprotection, MW 369.48, reported yields 70–99%

Saves 1 synthetic step; ΔMW −42.08 Da

Ready-to-use scaffold for amide coupling; eliminates deprotection step and associated losses.

Predicted pKa; Boc analog yields from ChemicalBook and NBInno sources.

Evidence Dimension	Synthetic step count; N-protection status; pKa of acidic moiety
Target Compound Data	Free N-acetic acid; pKa 2.47±0.10; direct conjugation possible; MW 327.40
Comparator Or Baseline	CAS 166815-96-9 (N-Boc-4-(tosyloxymethyl)piperidine): Boc-protected nitrogen; requires TFA deprotection; MW 369.48; reported synthesis yield 70–99%
Quantified Difference	ΔMW = -42.08 Da; saves 1 deprotection step; ΔpKa N/A (Boc analog lacks free acid)
Conditions	Predicted pKa from ChemicalBook; Boc analog synthesis yield from ChemicalBook.cn (99%) and NBInno (70–95%)

Why This Matters

For procurement decisions involving building block libraries aimed at amide coupling, bioconjugation, or fragment-based screening where the carboxylic acid is the intended reaction handle, the target compound provides a ready-to-use scaffold, eliminating the TFA deprotection step and its associated yield losses and purification burden.

• [1] Ningbo Inno Pharmchem. N-Tert-Butoxycarbonyl-4-(4-Toluenesulfonyloxymethyl)Piperidine: synthesis yield of 70–95%, applications in lurasidone and aripiprazole synthesis. Published 2023-03-30. View Source
• [2] ChemicalBook.cn. CAS 166815-96-9: Column chromatography afforded 1-N-Boc-4-(4-methylbenzenesulfonyl oxymethyl)piperidine in 99% yield. View Source
• [3] Wang M, Wang W-H, Zhu W-F. Graphical Synthetic Routes of Vandetanib. Fine Chemical Intermediates. 2015;(4):9-12. View Source

Tosylate Leaving Group vs. N-Sulfonamide

The target compound contains a sulfonate ester (-CH2-O-SO2-C6H4-CH3) in which the tosylate functions as an excellent leaving group for SN2 reactions, whereas CAS 1082293-46-6 (2-(1-tosylpiperidin-4-yl)acetic acid) positions the tosyl group as a sulfonamide on the piperidine nitrogen, rendering it a non-leaving protecting group rather than a reactive electrophilic center . The conjugate acid of the tosylate leaving group (p-toluenesulfonic acid) has a pKa of approximately -2.8, making tosylate one of the strongest leaving groups available—substantially superior to bromide (conjugate acid pKa -9) in practical synthetic settings [1]. The N-tosylated comparator has a markedly different acidity profile (predicted pKa 4.66±0.10 for the carboxylic acid vs. 2.47 for the target) and higher LogP (2.16 vs. 1.80), reflecting fundamentally different physicochemical behavior .

Tosylate leaving group vs. N-sulfonamide

Class-level

Target tosylate ester conjugate acid pKa ≈ −2.8 (strong leaving group)

N‑tosyl analog (CAS 1082293-46-6) non‑leaving sulfonamide; acid pKa 4.66, LogP 2.16

ΔpKa (acid) −2.19; ΔLogP −0.36

Target functions as reactive electrophile; N‑tosyl analog belongs to a different synthetic utility class.

Leaving group pKa from Univ. Calgary; carboxylic acid pKa predicted.

Evidence Dimension	Functional group reactivity type; leaving group capability; acid strength
Target Compound Data	Sulfonate ester (tosylate leaving group); tosic acid conjugate pKa ≈ -2.8; carboxylic acid pKa 2.47; LogP 1.80
Comparator Or Baseline	CAS 1082293-46-6: N-sulfonamide (tosyl as non-leaving protecting group); carboxylic acid pKa 4.66; LogP 2.16
Quantified Difference	Tosylate leaving group vs. non-leaving N-sulfonamide; ΔpKa (carboxylic acid) = -2.19; ΔLogP = -0.36
Conditions	Leaving group pKa from University of Calgary organic chemistry resources; carboxylic acid pKa and LogP from ChemicalBook predicted values

Why This Matters

The target compound is selected when the tosylate is intended as a reactive leaving group for nucleophilic displacement (e.g., in fragment elaboration or heterocycle construction). The N-tosylated analog is functionally inappropriate for this purpose and belongs to a different synthetic utility class.

• [1] University of Calgary, Department of Chemistry. Ch8: Tosylates – Tosylates have a much better leaving group than the original alcohol: conjugate base of tosic acid, pKa = -2.8 compared to hydroxide, pKa = 15.7. View Source

Vendor Purity and Pricing Benchmarking

The target compound is available from multiple international vendors at standardized purities of 97–98%, with pricing comparable to its closest 4-tosyloxy analog (CAS 1353959-54-2). Fluorochem lists both compounds at £526/500mg, while Chemenu and Ambeed offer 1g quantities of the target at $1,045–1,053 (97% purity), identical to the pricing tier for the direct-attachment analog [1][2]. The 4-substituted regioisomer is stocked by Leyan (98% purity), Bidepharm (97%), and MolCore (98%), indicating reliable multi-source commercial availability with batch-specific QC documentation including NMR, HPLC, and GC . No significant price premium is observed for the methylene-spacer variant relative to the directly O-sulfonylated analog despite its more elaborate structure, suggesting comparable manufacturing accessibility [1].

Vendor purity & pricing benchmarking

Reported

Target: £526/500mg (Fluorochem), ~$1,050/1g (97%, multiple vendors)

Analog (CAS 1353959-54-2): identical pricing at shared vendors

Purity range 97–98% across Leyan, Bidepharm, MolCore, Ambeed, Chemenu

Procurement parity with nearest analog; multi-vendor availability supports supply resilience.

Pricing data 2022–2024; QC documentation (NMR, HPLC, GC) available per batch.

Evidence Dimension	Commercial pricing and purity across multiple vendors
Target Compound Data	Fluorochem: £526/500mg; Chemenu: $1,045/1g (97%); Ambeed: $1,053/1g (97%); Leyan: 98% purity; Bidepharm: 97% purity
Comparator Or Baseline	CAS 1353959-54-2: Fluorochem £526/500mg; Chemenu $1,045/1g (97%); Ambeed $1,053/1g (97%)
Quantified Difference	Pricing parity (±0%) for 500mg and 1g quantities across shared vendors; purity range 97–98% for both compounds
Conditions	Pricing data retrieved from Kuujia.com aggregator (2022–2024), Fluorochem, and vendor product pages

Why This Matters

Procurement parity with the nearest structural analog means the target compound can be sourced without cost penalty, and multi-vendor availability ensures supply chain resilience for long-term research programs.

• [1] Kuujia.com. Price comparison for CAS 1353946-69-6: Fluorochem £526/500mg, Chemenu $1,045/1g, Ambeed $1,053/1g. View Source
• [2] Kuujia.com. Price comparison for CAS 1353959-54-2: Fluorochem £526/500mg, Chemenu $1,045/1g. View Source

Procurement-Guided Application Scenarios

Fragment-Based Drug Discovery with Electrophilic Handle

In fragment elaboration programs, the target compound's tosylate ester (conjugate acid pKa ≈ -2.8) functions as a superior leaving group for SN2 nucleophilic displacement by amine, thiol, or alkoxide nucleophiles, enabling rapid diversification at the 4-position [1]. The methylene spacer ensures the incoming nucleophile is positioned at a defined distance from the piperidine ring, which is not achievable with directly O-sulfonylated analogs (CAS 1353959-54-2). The free N-acetic acid handle simultaneously allows orthogonal conjugation to amine-bearing targets via standard carbodiimide coupling, supporting two-directional library synthesis from a single building block [2].

Direct Amide Bond Formation Without Deprotection

Unlike the Boc-protected analog (CAS 166815-96-9) that mandates TFA-mediated deprotection, the target compound's free N-acetic acid (pKa 2.47) can be directly activated for amide coupling with amines or anilines without additional protection/deprotection steps, reducing synthetic step count by at least one unit operation [2]. This workflow advantage is particularly relevant in medicinal chemistry campaigns targeting rapid SAR exploration where the piperidine N-acetic acid motif is retained in the final pharmacophore. The tosyloxymethyl group at the 4-position remains available for subsequent displacement after the N-conjugation step, enabling convergent synthetic strategies .

Regioselective Synthesis at the 4-Position

For synthetic routes where the spatial orientation of the reactive sulfonate ester relative to the piperidine nitrogen affects reaction outcome, the 4-substituted target compound offers a more symmetrical and less sterically hindered electrophilic center compared to the 3-position regioisomer (CAS 1353980-02-5) . The computed LogP difference (ΔLogP = +0.04 vs. the 3-isomer) also enables chromatographic verification of regiochemical purity, which is critical for GMP or quality-controlled intermediate production where isomeric contamination must be excluded . The identical molecular weight of the two regioisomers makes HPLC retention time or NMR the primary differentiation method, underscoring the need for authentic reference standards of each isomer.

Cost-Neutral Procurement of Methylene-Spacer Variant

Research programs requiring the specific methylene-spacer architecture can procure the target compound without paying a cost premium relative to the directly O-sulfonylated analog. Both compounds are listed at £526/500mg (Fluorochem) and approximately $1,050/1g (Chemenu/Ambeed) at 97% purity, with additional vendors including Leyan and Bidepharm offering 98% and 97% purity respectively [3]. The multi-vendor landscape ensures competitive sourcing, and batch-specific QC documentation (NMR, HPLC, GC) supports reproducibility in long-term synthesis campaigns . For procurement teams, the parity pricing eliminates cost as a differentiating factor, allowing selection based purely on structural requirements.

Application

Selection Property

Validation Focus

Fragment-based library diversification

Tosylate ester as leaving group for SN2 displacement; methylene spacer defines geometry

Nucleophilic displacement scope and orthogonal N‑acetic acid conjugation

Amide coupling without deprotection

Free carboxylic acid (no Boc group); direct activation for amide/ester formation

Amide coupling efficiency and step-count reduction vs. Boc-protected analog

Regioselective synthesis at 4‑position

4‑substituted geometry offers symmetrical electrophilic center; distinct from 3‑isomer

Chromatographic purity verification against 3‑position regioisomer

Cost-neutral procurement of spacer variant

Multi‑vendor availability at parity pricing with direct‑attachment analog

Batch‑specific QC documentation and supply resilience for long‑term programs

• [1] University of Calgary, Department of Chemistry. Ch8: Tosylates – conjugate base of tosic acid, pKa = -2.8, excellent leaving group. View Source
• [2] Ningbo Inno Pharmchem. N-Tert-Butoxycarbonyl-4-(4-Toluenesulfonyloxymethyl)Piperidine: A Versatile Intermediate for the Synthesis of Pharmaceutical Compounds. Published 2023-03-30. View Source
• [3] Kuujia.com. Price comparison for CAS 1353946-69-6 and CAS 1353959-54-2: Fluorochem £526/500mg each. View Source